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Compound of Interest

Compound Name:
4,4'-(Propane-1,3-

diyl)bismorpholine

CAS No.: 48152-09-6

Cat. No.: B1581735

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a detailed guide for the preparation of solutions of 1,3-

Dimorpholinopropane. Due to the limited availability of comprehensive public data on the

specific physicochemical properties and solution stability of 1,3-Dimorpholinopropane, this

protocol emphasizes a cautious and systematic approach. The procedures outlined below are

based on general principles of chemical solution preparation and best laboratory practices. It is

imperative that researchers consult the manufacturer-specific Safety Data Sheet (SDS) for 1,3-

Dimorpholinopropane (CAS No. 6733-11-5) prior to any handling or use. The SDS will provide

critical safety, handling, and disposal information that is not available in the public domain and

is essential for safe laboratory operations.

Introduction and Background
1,3-Dimorpholinopropane, also known by its IUPAC name 4,4'-(1,3-propanediyl)bismorpholine,

is a diamine compound incorporating two morpholine rings linked by a propane spacer. While
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specific applications in drug development are not extensively documented in publicly available

literature, its structural motifs suggest potential utility as a versatile building block in medicinal

chemistry and as a bivalent ligand in coordination chemistry.

The preparation of accurate and stable solutions is a fundamental prerequisite for any

experimental work. This guide aims to provide a framework for the preparation of solutions of

1,3-Dimorpholinopropane in common laboratory solvents. The causality behind each

procedural step is explained to empower the researcher to adapt the protocol to specific

experimental needs while maintaining scientific rigor and safety.

A Note on Data Scarcity: Extensive searches for a comprehensive Safety Data Sheet (SDS)

and detailed physicochemical properties for 1,3-Dimorpholinopropane were not successful in

the public domain. The information presented herein is therefore based on general chemical

principles and data for structurally related compounds. This guide is not a substitute for a

manufacturer-provided SDS.

Pre-Protocol Essentials: Safety and Handling
Before beginning any work with 1,3-Dimorpholinopropane, it is crucial to establish a safe

working environment. The following precautions are based on the potential hazards associated

with similar aliphatic amines and morpholine derivatives.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including:

Chemical safety goggles or a face shield.

Chemically resistant gloves (e.g., nitrile or neoprene).

A lab coat.

Ventilation: Work in a well-ventilated area, preferably within a chemical fume hood, to

minimize inhalation of any potential vapors.

Spill Management: Have a spill kit readily available that is appropriate for amine compounds.

Physicochemical Properties (Inferred)
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The following table summarizes the likely, but unconfirmed, physicochemical properties of 1,3-

Dimorpholinopropane based on its chemical structure. This information should be used as a

preliminary guide and confirmed with a manufacturer's SDS.

Property
Inferred
Value/Characteristic

Rationale

Molecular Formula C₁₁H₂₂N₂O₂ Based on chemical structure.

Molecular Weight 214.31 g/mol
Calculated from the molecular

formula.

Appearance
Likely a liquid or low-melting

solid

Many similar-sized diamines

are liquids at room

temperature.

Odor Amine-like or fishy
Characteristic of many

aliphatic amines.

Solubility

Expected to be soluble in

water and polar organic

solvents.

The presence of nitrogen and

oxygen atoms should allow for

hydrogen bonding with protic

solvents.[1]

Protocol: Preparation of Aqueous Solutions
This protocol provides a step-by-step method for preparing a stock solution of 1,3-

Dimorpholinopropane in water.

Materials and Equipment
1,3-Dimorpholinopropane

High-purity water (e.g., deionized, distilled, or Milli-Q®)

Analytical balance

Volumetric flasks (Class A)

Magnetic stirrer and stir bars
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pH meter (calibrated)

Appropriate glassware (beakers, graduated cylinders)

Pipettes

Step-by-Step Procedure
Determine the Required Concentration: Calculate the mass of 1,3-Dimorpholinopropane

needed to achieve the desired molar concentration.

Formula: Mass (g) = Desired Molarity (mol/L) × Final Volume (L) × Molecular Weight (

g/mol )

Weighing the Compound: Accurately weigh the calculated mass of 1,3-Dimorpholinopropane

using an analytical balance.

Initial Dissolution:

Add approximately 70-80% of the final volume of high-purity water to a beaker equipped

with a magnetic stir bar.

Slowly add the weighed 1,3-Dimorpholinopropane to the water while stirring.

Complete Dissolution: Continue stirring until the compound is fully dissolved. Gentle heating

may be applied if necessary, but monitor for any signs of degradation (e.g., color change,

precipitation).

Transfer to Volumetric Flask: Quantitatively transfer the solution to a calibrated volumetric

flask of the appropriate size.

pH Adjustment (if required):

Measure the pH of the solution. As an amine, the solution is expected to be basic.

If a specific pH is required, adjust by adding a suitable acid (e.g., HCl) or base (e.g.,

NaOH) dropwise while monitoring the pH.
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Final Volume Adjustment: Bring the solution to the final volume with high-purity water,

ensuring the meniscus is aligned with the calibration mark on the volumetric flask.

Homogenization and Storage: Cap the flask and invert it several times to ensure a

homogeneous solution. Transfer the solution to a clearly labeled and appropriate storage

container. Store as recommended in the manufacturer's SDS, likely in a cool, dark place.

Protocol: Preparation of Solutions in Organic
Solvents
1,3-Dimorpholinopropane is anticipated to be soluble in a range of polar organic solvents. The

general procedure is similar to that for aqueous solutions.

Recommended Solvents
Based on the structure, the following solvents are likely to be suitable:

Ethanol

Methanol

Dimethyl sulfoxide (DMSO)

N,N-Dimethylformamide (DMF)

Step-by-Step Procedure
Follow Steps 1 and 2 from the aqueous solution protocol.

Initial Dissolution: In a fume hood, add approximately 70-80% of the final volume of the

chosen organic solvent to a beaker with a magnetic stir bar.

Slow Addition: Slowly add the weighed 1,3-Dimorpholinopropane to the solvent while stirring.

Complete Dissolution: Stir until the compound is fully dissolved.

Transfer and Final Volume: Quantitatively transfer the solution to a volumetric flask and bring

it to the final volume with the organic solvent.
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Homogenization and Storage: Cap and invert the flask to mix. Store in a tightly sealed

container appropriate for the solvent used, away from heat and ignition sources.

Solution Stability and Storage
The stability of 1,3-Dimorpholinopropane solutions is a critical factor for experimental

reproducibility.

Aqueous Solutions: Amine solutions can be susceptible to degradation over time. It is

recommended to prepare fresh aqueous solutions for critical experiments. If storage is

necessary, store at 2-8°C and protect from light. Visually inspect for any signs of precipitation

or color change before use.

Organic Solutions: The stability in organic solvents will vary. Solutions in hygroscopic

solvents like DMSO should be stored under desiccated conditions to prevent water

absorption.

The following table provides general storage recommendations. These should be verified with

the manufacturer's SDS.

Solution Type
Recommended Storage
Temperature

Special Considerations

Aqueous Stock 2-8°C
Protect from light; use within a

limited time.

Organic Stock

Room Temperature (in a

flammable storage cabinet if

applicable)

Tightly sealed container;

protect from moisture.

Workflow and Data Presentation
Experimental Workflow Diagram
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Solution Preparation

Define Target Concentration and Volume

Calculate Mass of 1,3-Dimorpholinopropane

Weigh Compound

Dissolve in ~80% Solvent

Transfer to Volumetric Flask

Adjust pH (if aqueous)

Bring to Final Volume

Homogenize and Transfer

Store Appropriately

Click to download full resolution via product page

Caption: Workflow for the preparation of 1,3-Dimorpholinopropane solutions.
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Conclusion
This guide provides a foundational protocol for the preparation of 1,3-Dimorpholinopropane

solutions. The emphasis on a cautious approach is necessitated by the lack of readily

available, specific data for this compound. The principles of accurate measurement, proper

dissolution techniques, and appropriate storage are paramount to ensuring the quality and

reliability of the prepared solutions. Researchers are strongly urged to obtain and meticulously

follow the guidance provided in the manufacturer's Safety Data Sheet before undertaking any

procedures with this chemical.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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